Cas no 1311484-52-2 (Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](1-phenylethenyl)-, (T-4)-)

• Product Name: Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](1-phenylethenyl)-, (T-4)-
• CAS No: 1311484-52-2
• CID: 2905961
• Update Time: 2025-10-13

Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](1-phenylethenyl)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](1-phenylethenyl)-, (T-4)-

• Inchi： 1S/C13H14BNO4/c1-10(11-6-4-3-5-7-11)14-15(2,8-12(16)18-14)9-13(17)19-14/h3-7H,1,8-9H2,2H3
• InChI Key： LCKDBTZLURTESV-UHFFFAOYSA-N
• SMILES： [C-](C1C=CC=CC=1)([B+3]12[O-]C(=O)CN1(CC(=O)[O-]2)C)=C

Additional information on Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](1-phenylethenyl)-, (T-4)-

Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](1-phenylethenyl)-, (T-4)-

The compound with CAS No. 1311484-52-2, known as Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](1-phenylethenyl)-, (T-4)-, is a unique organoborane derivative that has garnered significant attention in the fields of materials science and organic synthesis. This compound is notable for its intricate structure and potential applications in advanced materials and catalytic processes.

Recent studies have highlighted the importance of organoboranes in modern chemistry, particularly in the development of new materials with tailored properties. The boron-centered structure of this compound plays a pivotal role in its reactivity and stability. Researchers have explored its potential as a precursor for synthesizing novel boron-containing polymers and ceramics, which exhibit exceptional thermal and mechanical properties.

The [N-methylglycinato(2-) - κN, κO] ligand system within this compound is a key feature that influences its electronic properties. This ligand acts as a coordinating agent, facilitating the formation of stable complexes with boron. Recent advancements in coordination chemistry have demonstrated how such ligands can be engineered to enhance the catalytic activity of boron-based compounds in organic transformations.

In terms of synthesis, the compound is typically prepared through a multi-step process involving the reaction of boric acid derivatives with appropriately substituted glycine derivatives. The introduction of the (1-phenylethenyl) group adds a layer of complexity to the molecule's structure, enhancing its versatility in various chemical reactions.

One of the most promising applications of this compound lies in its use as a catalyst in asymmetric synthesis. The T-4 configuration refers to a specific stereoisomer that has been shown to exhibit high enantioselectivity in certain reactions. This property makes it a valuable tool in the pharmaceutical industry for the production of chiral drugs.

Furthermore, the compound has been investigated for its potential in energy storage technologies. Its unique electronic structure allows for efficient charge transfer processes, making it a candidate for use in advanced battery systems and supercapacitors.

Recent research has also focused on understanding the environmental impact of this compound. Studies indicate that it exhibits low toxicity and biodegradability under certain conditions, which is crucial for its safe application in industrial and medical settings.

In conclusion, Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-- κN, κO)](1-- phenylethenyl)-- , (T-- 4)-- represents a significant advancement in organoborane chemistry. Its versatile structure and potential applications across multiple disciplines underscore its importance as a subject of ongoing research.